N-{4-[(4-isonicotinoyl-1-piperazinyl)sulfonyl]phenyl}acetamide

• IUPAC Name: N-[4-[4-(pyridine-4-carbonyl)piperazin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C18H20N4O4S/c1-14(23)20-16-2-4-17(5-3-16)27(25,26)22-12-10-21(11-13-22)18(24)15-6-8-19-9-7-15/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: DHLLDDVUECELCC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=CC=NC=C3
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol

Description

N-{4-[(4-isonicotinoyl-1-piperazinyl)sulfonyl]phenyl}acetamide, commonly known as ISA247, is a potent immunosuppressant drug that has been extensively studied for its potential application in various diseases.

Mechanism of Action

ISA247 works by inhibiting calcineurin, a protein phosphatase that plays a crucial role in T cell activation. By inhibiting calcineurin, ISA247 prevents the activation of T cells and the production of pro-inflammatory cytokines, leading to immunosuppression.
Biochemical and Physiological Effects:
ISA247 has been shown to have potent immunosuppressive effects, including the inhibition of T cell activation and the production of pro-inflammatory cytokines. It has also been shown to have anti-proliferative effects on cancer cells.

Advantages and Limitations for Lab Experiments

ISA247 has several advantages for lab experiments, including its potent immunosuppressive effects and its ability to inhibit calcineurin. However, it also has limitations, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for ISA247 research, including its application in the treatment of autoimmune diseases, organ transplantation, and cancer. Further studies are needed to determine the optimal dosing and monitoring strategies for ISA247, as well as its potential side effects and interactions with other drugs. Additionally, research is needed to identify new targets for ISA247 and to develop new analogs with improved efficacy and safety profiles.
In conclusion, ISA247 is a potent immunosuppressant drug that has been extensively studied for its potential application in various diseases. Its mechanism of action involves the inhibition of calcineurin, leading to immunosuppression. While it has several advantages for lab experiments, including its potent immunosuppressive effects, it also has limitations, including its potential toxicity. Further research is needed to determine the optimal dosing and monitoring strategies for ISA247, as well as its potential application in the treatment of various diseases.

Scientific Research Applications

ISA247 has been studied for its potential application in various diseases, including autoimmune diseases, organ transplantation, and cancer. It has been shown to inhibit the activation of T cells and prevent the production of pro-inflammatory cytokines, making it a promising immunosuppressant drug.